5-bromo-N-[3-(dimethylamino)propyl]-N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}thiophene-2-carboxamide hydrochloride

Specification

• CAS No.: 1135195-41-3
• Molecular Formula: C19H21BrClN3O3S2
• Molecular Weight: 518.9 g/mol
• IUPAC Name: 5-bromo-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C19H20BrN3O3S2.ClH/c1-22(2)6-3-7-23(18(24)15-4-5-17(20)27-15)19-21-12-10-13-14(11-16(12)28-19)26-9-8-25-13;/h4-5,10-11H,3,6-9H2,1-2H3;1H
• Standard InChI Key: OQHFRUNNDSDIEB-UHFFFAOYSA-N
• SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(S4)Br.Cl
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(S4)Br.Cl

Introduction

The compound 5-bromo-N-[3-(dimethylamino)propyl]-N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}thiophene-2-carboxamide hydrochloride is a complex organic molecule with a unique structure. It is identified by the PubChem CID 24892014 and has a molecular weight of approximately 518.9 g/mol. This compound is of interest in various chemical and pharmaceutical studies due to its intricate molecular structure and potential biological activities.

Identifiers

• PubChem CID: 24892014

• CAS Number: 1135195-41-3

• InChI: InChI=1S/C19H20BrN3O3S2.ClH/c1-22(2)6-3-7-23(18(24)15-4-5-17(20)27-15)19-21-12-10-13-14(11-16(12)28-19)26-9-8-25-13;/h4-5,10-11H,3,6-9H2,1-2H3;1H

• InChIKey: OQHFRUNNDSDIEB-UHFFFAOYSA-N

• SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(S4)Br.Cl

Synthesis and Preparation

While specific synthesis details for this compound are not readily available, compounds with similar structures often involve multi-step reactions involving the formation of the tricyclic system and the attachment of the thiophene carboxamide moiety. Typically, such syntheses require careful control of reaction conditions and the use of protecting groups to ensure the correct formation of the complex molecular structure.

Compound Information

Property	Value
Molecular Weight	518.9 g/mol
Molecular Formula	C19H21BrClN3O3S2
PubChem CID	24892014
CAS Number	1135195-41-3

Identifiers

Identifier Type	Identifier
InChI	InChI=1S/C19H20BrN3O3S2.ClH/c1-22(2)6-3-7-23(18(24)15-4-5-17(20)27-15)19-21-12-10-13-14(11-16(12)28-19)26-9-8-25-13;/h4-5,10-11H,3,6-9H2,1-2H3;1H
InChIKey	OQHFRUNNDSDIEB-UHFFFAOYSA-N
SMILES	CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(S4)Br.Cl